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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Tolylacetic acid, a versatile
aromatic carboxylic acid. It covers its physicochemical properties, synthesis methodologies,
key chemical reactions, and significant applications in research and development, with a
particular focus on its emerging biological activities.

Physicochemical Properties

p-Tolylacetic acid, also known as 4-methylphenylacetic acid, is a white crystalline solid.[1] Its
core structure consists of a phenyl ring substituted with a methyl group and an acetic acid
group at the para position.
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Property Value Reference(s)
CAS Number 622-47-9 [2]

Molecular Formula CoH1002 [2]

Molecular Weight 150.17 g/mol [2]

Melting Point 88-92 °C [2]

Boiling Point 265-267 °C [2]

Density ~1.086 g/cm? (estimate) [1]

Solubility Soluble in methanol and

ethanol.[3]
pKa 4.370 (at 25°C) [1]

Synthesis of p-Tolylacetic Acid

Several synthetic routes are available for the preparation of p-tolylacetic acid. Below are
detailed protocols for two common methods.

Willgerodt-Kindler Reaction of p-Methylacetophenone

This method involves the reaction of p-methylacetophenone with sulfur and morpholine to form
a thiomorpholide intermediate, which is then hydrolyzed to yield p-tolylacetic acid.

Experimental Protocol:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine p-methylacetophenone (1.0 eq), sulfur (2.5 eq), and morpholine (3.0 eq).

o Reaction: Heat the mixture to reflux (approximately 130-140 °C) for 6-8 hours. The reaction
mixture will become dark and viscous.

o Hydrolysis: Cool the reaction mixture and add a 20% aqueous solution of sodium hydroxide.
Heat the mixture to reflux for an additional 4-6 hours to hydrolyze the thiomorpholide
intermediate.
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» Work-up and Isolation: After cooling, acidify the reaction mixture with concentrated
hydrochloric acid to an acidic pH, which will precipitate the crude p-tolylacetic acid.

 Purification: Collect the solid by filtration, wash with cold water, and recrystallize from a
suitable solvent such as 60% ethanol to obtain the purified product.[4]

Synthesis Workflow: Willgerodt-Kindler Reaction

p-Methylacetophenone Sulfur + Morpholine

eflux

Thiomorpholide Intermediate NaOH (aq), Reflux

p-Tolylacetic Acid
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Caption: Willgerodt-Kindler synthesis of p-Tolylacetic acid.

Hydrolysis of 4-Methylbenzyl Cyanide

This classic method involves the hydrolysis of 4-methylbenzyl cyanide (also known as p-
tolylacetonitrile) under acidic or basic conditions.

Experimental Protocol (Acid-Catalyzed):
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e Reaction Setup: In a round-bottom flask fitted with a mechanical stirrer and a reflux
condenser, mix 1150 mL of water, 840 mL of concentrated sulfuric acid, and 700 g (6 moles)
of 4-methylbenzyl cyanide.

o Reaction: Heat the mixture under reflux with stirring for three hours.

e Work-up: Cool the mixture slightly and pour it into 2 L of cold water, stirring to prevent the
formation of a solid cake. Filter the precipitated crude p-tolylacetic acid.

 Purification: Melt the crude product under hot water and wash by decantation several times.
The molten product is then distilled under reduced pressure (boiling point 176-189 °C at 50
mm Hg) to yield pure p-tolylacetic acid.[5]

Chemical Reactions and Applications

p-Tolylacetic acid is a valuable intermediate in organic synthesis and has applications in the
pharmaceutical, agrochemical, and polymer industries.[6]

Esterification

p-Tolylacetic acid can undergo esterification with various alcohols in the presence of an acid
catalyst to form the corresponding esters, which are often used as fragrances or in further
synthetic transformations.

Amide Formation

Reaction with amines, often activated by coupling agents, yields a wide range of amides. This
reaction is fundamental in the synthesis of many biologically active molecules.

Alkylation

The methylene group of p-tolylacetic acid can be alkylated. For example, it can be
deprotonated with a strong base like n-butyllithium and then reacted with an alkyl halide to
introduce a substituent at the alpha-position to the carboxylic acid.

Experimental Protocol (Alkylation):
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o Reaction Setup: Dissolve p-tolylacetic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) in
a nitrogen-purged, oven-dried flask and cool to 0 °C.

o Deprotonation: Add n-butyllithium (2.1 eq) dropwise while maintaining the temperature at O
°C.

» Alkylation: Add the desired alkyl halide (e.g., isobutyl bromide, 1.2 eq) and allow the reaction
to proceed.

e Work-up: Quench the reaction with water and acidify with concentrated HCI to a pH of 1.

o Extraction and Purification: Extract the product with diethyl ether, dry the organic layer over
magnesium sulfate, and concentrate under reduced pressure to obtain the alkylated product.

Biological Activity and Mechanisms of Action

Recent studies have highlighted the potential of p-tolylacetic acid in drug development,
particularly in anticancer and antibacterial applications.

Anticancer Activity

p-Tolylacetic acid has demonstrated anticancer properties by inhibiting cancer cell
proliferation. One proposed mechanism is the inhibition of malic acid reductase, an enzyme
involved in NADPH synthesis. This inhibition leads to a decrease in ATP and an increase in
AMP levels, ultimately inducing apoptosis (programmed cell death).[7]
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Proposed Anticancer Mechanism of p-Tolylacetic Acid
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Caption: Anticancer mechanism of p-Tolylacetic acid.

Antibacterial Mechanism

p-Tolylacetic acid has shown antibacterial activity against pathogens like Agrobacterium
tumefaciens. Its mechanism is believed to involve the disruption of the bacterial cell membrane,
leading to the leakage of intracellular components such as nucleic acids and proteins.
Furthermore, it has been observed to inhibit key enzymes in the tricarboxylic acid (TCA) cycle,
such as malate dehydrogenase (MDH) and succinate dehydrogenase (SDH), thereby
disrupting the energy metabolism of the bacteria.[8]
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Proposed Antibacterial Mechanism of p-Tolylacetic Acid
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Caption: Antibacterial mechanism of p-Tolylacetic acid.

Spectroscopic Data
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Technique Key Features

Signals corresponding to the aromatic protons,
1H NMR the methylene protons, the carboxylic acid

proton, and the methyl protons.

Resonances for the carboxyl carbon, the
aromatic carbons (including the quaternary

13C NMR
carbons), the methylene carbon, and the methyl

carbon.[1]

Characteristic absorptions for the O-H stretch of
R Spect the carboxylic acid (broad), the C=0 stretch of
ectrosco
P Py the carboxyl group, and C-H stretches of the

aromatic ring and alkyl groups.[9]

Safety and Handling

p-Tolylacetic acid is classified as an irritant. It can cause skin and serious eye irritation.[10]
Precautionary Measures:

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust
mask.[11]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10]
e In case of contact:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[10]

o Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[10]
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This guide is intended for informational purposes for qualified professionals and researchers.
Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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